Cas no 1353951-66-2 (N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride)
N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride
- 1353951-66-2
- N-piperidin-3-yl-1,3-benzodioxole-5-carboxamide;hydrochloride
- G72105
- SB43620
- N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamidehydrochloride
- AKOS024464325
- DB-220165
- Benzo[1,3]dioxole-5-carboxylic acid piperidin-3-ylamide hydrochloride
- A1-06018
-
- MDL: MFCD21098942
- Inchi: 1S/C13H16N2O3.ClH/c16-13(15-10-2-1-5-14-7-10)9-3-4-11-12(6-9)18-8-17-11;/h3-4,6,10,14H,1-2,5,7-8H2,(H,15,16);1H
- InChI Key: YPZFJAQZORIPPN-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1=CC=C2C(=C1)OCO2)NC1CNCCC1
Computed Properties
- Exact Mass: 284.0927701g/mol
- Monoisotopic Mass: 284.0927701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 311
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.6Ų
N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM156102-1g |
N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride |
1353951-66-2 | 95% | 1g |
$439 | 2021-06-08 | |
| Fluorochem | 091083-500mg |
Benzo[1,3]dioxole-5-carboxylic acid piperidin-3-ylamide hydrochloride |
1353951-66-2 | 95+% | 500mg |
£320.00 | 2022-03-01 | |
| Chemenu | CM156102-1g |
N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride |
1353951-66-2 | 95%+ | 1g |
$*** | 2023-03-31 | |
| Alichem | A129003763-1g |
N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride |
1353951-66-2 | 95% | 1g |
$400.00 | 2022-04-03 | |
| eNovation Chemicals LLC | Y0987856-5g |
N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride |
1353951-66-2 | 95% | 5g |
$1100 | 2024-08-02 | |
| A2B Chem LLC | AE43430-100mg |
N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride |
1353951-66-2 | 95% | 100mg |
$74.00 | 2024-04-20 | |
| A2B Chem LLC | AE43430-250mg |
N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride |
1353951-66-2 | 95% | 250mg |
$125.00 | 2024-04-20 | |
| Ambeed | A622671-100mg |
N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride |
1353951-66-2 | 95% | 100mg |
$92.0 | 2024-04-24 | |
| Ambeed | A622671-250mg |
N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride |
1353951-66-2 | 95% | 250mg |
$156.0 | 2024-04-24 | |
| Ambeed | A622671-1g |
N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride |
1353951-66-2 | 95% | 1g |
$421.0 | 2024-04-24 |
N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride
Comprehensive Overview of N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride (CAS No. 1353951-66-2)
N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride (CAS No. 1353951-66-2) is a chemically synthesized compound with a unique molecular structure that combines a piperidine moiety with a benzo[d][1,3]dioxole scaffold. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of the hydrochloride salt enhances its solubility, making it more suitable for experimental and formulation studies.
Researchers and industry professionals often search for N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride under various related terms, such as "piperidine derivatives," "benzo[d][1,3]dioxole carboxamide," and "CAS 1353951-66-2 applications." These keywords reflect the growing interest in its pharmacological properties, including its potential as a modulator of specific biological targets. The compound's structural features make it a promising candidate for further exploration in medicinal chemistry.
In recent years, the demand for novel small-molecule compounds like N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride has surged, driven by advancements in high-throughput screening and computational drug design. Its molecular weight and chemical stability are frequently discussed topics, as they are critical factors in optimizing drug-like properties. Additionally, the compound's synthetic route and purity standards are of particular interest to chemists and quality control specialists.
One of the most searched questions related to this compound is: "What are the potential therapeutic applications of N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride?" While preclinical studies are ongoing, preliminary data suggest its relevance in targeting neurological disorders and inflammatory pathways. Its bioavailability and metabolic profile are also key areas of investigation, as these factors determine its suitability for further development.
The compound's spectroscopic data, including NMR and mass spectrometry profiles, are essential for characterization and quality assurance. Researchers often seek detailed analytical methods to ensure accurate identification and quantification. Furthermore, the storage conditions and handling precautions for CAS 1353951-66-2 are frequently queried, emphasizing the need for proper laboratory practices.
From a commercial perspective, N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride is available through specialized chemical suppliers, with bulk pricing and custom synthesis options being common search terms. Its inclusion in research libraries and screening panels highlights its value in early-stage drug discovery. As the scientific community continues to explore its potential, this compound remains a subject of active discussion in journals and conferences.
In summary, N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride (CAS No. 1353951-66-2) represents a versatile and intriguing compound with broad relevance in modern chemistry and pharmacology. Its structural complexity and functional diversity make it a valuable tool for researchers aiming to address unmet medical needs. By staying updated on the latest findings and trends, professionals can leverage its properties to advance innovative therapeutic solutions.
1353951-66-2 (N-(Piperidin-3-yl)benzo[d][1,3]dioxole-5-carboxamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)